Cas no 1782327-17-6 (5-bromo-1-(oxolan-3-yl)-1H-pyrazole)

• Product Name: 5-bromo-1-(oxolan-3-yl)-1H-pyrazole
• CAS No: 1782327-17-6
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 5918438
• PubChem ID: 84682402
• Update Time: 2025-06-10

5-bromo-1-(oxolan-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-bromo-1-(tetrahydro-3-furanyl)-
• 5-bromo-1-(oxolan-3-yl)-1H-pyrazole
• EN300-1614245
• 1782327-17-6

• Inchi： 1S/C7H9BrN2O/c8-7-1-3-9-10(7)6-2-4-11-5-6/h1,3,6H,2,4-5H2
• InChI Key： NYISEQXWPDUEHH-UHFFFAOYSA-N
• SMILES： N1(C2CCOC2)C(Br)=CC=N1

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 314.7±32.0 °C(Predicted)
• pka: -0.04±0.19(Predicted)

Additional information on 5-bromo-1-(oxolan-3-yl)-1H-pyrazole

Comprehensive Overview of 5-bromo-1-(oxolan-3-yl)-1H-pyrazole (CAS No. 1782327-17-6): Properties, Applications, and Industry Insights

The compound 5-bromo-1-(oxolan-3-yl)-1H-pyrazole (CAS No. 1782327-17-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique pyrazole core and oxolane (tetrahydrofuran) substituent, this brominated derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a 5-bromo-1H-pyrazole moiety with a oxolan-3-yl group, offering distinct electronic and steric properties that influence its applications.

In recent years, the demand for functionalized pyrazoles like 5-bromo-1-(oxolan-3-yl)-1H-pyrazole has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a pharmacophore in kinase inhibitors and anti-inflammatory agents. The bromine atom at the 5-position enables further derivatization via cross-coupling reactions, aligning with trends in fragment-based drug design (FBDD) and click chemistry. This adaptability positions the compound as a key player in the development of targeted therapies for diseases such as cancer and autoimmune disorders.

From a synthetic perspective, CAS 1782327-17-6 is often synthesized via nucleophilic substitution or palladium-catalyzed reactions. Its oxolane ring enhances solubility, addressing a common challenge in bioavailability optimization—a hot topic in medicinal chemistry forums. Industry reports highlight its utility in creating high-value intermediates for APIs (Active Pharmaceutical Ingredients), with patents citing its use in JAK/STAT pathway inhibitors and G-protein-coupled receptor (GPCR) modulators.

Environmental and regulatory considerations also shape the discourse around 5-bromo-1-(oxolan-3-yl)-1H-pyrazole. With the rise of green chemistry, manufacturers are exploring solvent-free synthesis routes and biocatalytic methods to produce such compounds sustainably. Analytical techniques like HPLC-MS and NMR spectroscopy ensure purity compliance, critical for meeting ICH Q3D guidelines for elemental impurities.

Market analysts note growing interest in CAS 1782327-17-6 from Asia-Pacific regions, driven by expansions in contract research organizations (CROs) and generic drug production. FAQs in scientific communities often focus on its storage conditions (recommended: -20°C under inert atmosphere) and handling precautions to prevent decomposition. These practical insights are vital for lab technicians and process chemists.

In conclusion, 5-bromo-1-(oxolan-3-yl)-1H-pyrazole exemplifies the intersection of innovation and utility in modern organic chemistry. Its multifaceted applications—from small-molecule drug development to material science—underscore its relevance in addressing global health and technological challenges. As research progresses, this compound is poised to remain a focal point in peer-reviewed studies and industrial workflows alike.